N-(4-ethoxyphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-[(4-methylpyrazol-1-yl)methyl]azetidine-1-carboxamide
• InChI: InChI=1S/C17H22N4O2/c1-3-23-16-6-4-15(5-7-16)19-17(22)20-10-14(11-20)12-21-9-13(2)8-18-21/h4-9,14H,3,10-12H2,1-2H3,(H,19,22)
• InChI Key: CEZGJSGGSDWNLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CC(C2)CN3C=C(C=N3)C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

N-(4-ethoxyphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide, or 4-EPMA, is an organometallic compound that has been studied for its potential applications in organic synthesis, medicinal chemistry, and drug development. 4-EPMA is a useful reagent for the synthesis of complex molecules, and its unique reactivity makes it an attractive alternative to traditional synthetic methods. 4-EPMA is also of interest to medicinal chemists due to its ability to bind to certain receptors in the body, and its potential to be used as a drug target.

Scientific Research Applications

4-EPMA has been studied for its potential applications in organic synthesis, medicinal chemistry, and drug development. In organic synthesis, 4-EPMA has been used as a reagent for the synthesis of complex molecules. It has also been used to synthesize heterocycles, such as pyridines, quinolines, and isoquinolines. In medicinal chemistry, 4-EPMA has been studied for its ability to bind to certain receptors in the body and its potential to be used as a drug target. In drug development, 4-EPMA has been investigated as a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.

Mechanism of Action

The exact mechanism of action of 4-EPMA is not yet fully understood. However, it is believed to interact with certain receptors in the body, such as G protein-coupled receptors (GPCRs), to modulate their activity. GPCRs are involved in many physiological processes, including cell signaling, metabolism, and the immune response. 4-EPMA has also been shown to interact with enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation.
Biochemical and Physiological Effects
4-EPMA has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of GPCRs, resulting in changes in cell signaling, metabolism, and the immune response. It has also been shown to inhibit the activity of COX-2, resulting in anti-inflammatory effects. In addition, 4-EPMA has been shown to have anti-cancer, anti-diabetic, and anti-Alzheimer’s disease effects in animal studies.

Advantages and Limitations for Lab Experiments

4-EPMA is a useful reagent for the synthesis of complex molecules, and its unique reactivity makes it an attractive alternative to traditional synthetic methods. It has also been studied for its potential applications in medicinal chemistry and drug development. However, there are some limitations to the use of 4-EPMA in laboratory experiments. For example, it is not very stable in solution and can easily decompose. It is also expensive and not widely available.

Future Directions

There are many potential future directions for the study of 4-EPMA. These include further investigation into its mechanism of action and its potential therapeutic applications. Additionally, further research into its synthesis and stability could lead to more efficient and cost-effective methods of production. Finally, further research into its biochemical and physiological effects could lead to the development of new and more effective drugs.

Synthesis Methods

4-EPMA can be synthesized in two steps. The first step involves the reaction of 4-ethoxyphenylmagnesium bromide with 3-(4-methyl-1H-pyrazol-1-yl)methyl azetidine-1-carboxylic acid in the presence of a base, such as potassium carbonate. The second step is the deprotonation of the resulting carboxamide with an appropriate base, such as sodium hydride. This reaction yields a mixture of the desired 4-EPMA and the corresponding 4-ethoxyphenyl-3-methylazetidine-1-carboxamide. The desired 4-EPMA can then be isolated by recrystallization.